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Compound of Interest

Compound Name: Eriodictyol chalcone

Cat. No.: B600637

Eriodictyol Chalcone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eriodictyol chalcone, a naturally occurring open-chain flavonoid, is a precursor to the
flavanone eriodictyol. It is found in various plants, including tomatoes.[1][2] This technical guide
provides an in-depth overview of the physical and chemical properties of eriodictyol chalcone,
along with its biological activities and relevant experimental protocols. The information is
tailored for researchers, scientists, and professionals involved in drug discovery and
development.

Core Physical and Chemical Properties

Eriodictyol chalcone, with the IUPAC name (E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-
trinydroxyphenyl)prop-2-en-1-one, is a polyphenolic compound belonging to the chalcone
subclass of flavonoids.[3] Its structure features two aromatic rings linked by a three-carbon a,[3-
unsaturated carbonyl system.[2][4]

Physical Properties

The key physical characteristics of eriodictyol chalcone are summarized in the table below.
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Property Value Source
Molecular Formula C15H1206 [31[5][6]
Molecular Weight 288.25 g/mol [31[5][6]
Appearance Powder [7]
Melting Point 157-158 °C [5]
Flash Point 328.2 °C [5]
Density 1.584 g/cm3 [5]
Slightly soluble in water (1.2
g/L at 25 °C). Soluble in
Solubility Chloroform, Dichloromethane, [51[7]

Ethyl Acetate, DMSO, and

Acetone.

Chemical Properties

The chemical properties of eriodictyol chalcone are outlined in the following table.
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Property Description Source

(E)-3-(3,4-dihydroxyphenyl)-1-

IUPAC Name (2,4,6-trihnydroxyphenyl)prop-2-  [3]
en-1-one
2',3,4,4'6'-

Synonyms [3]
pentahydroxychalcone

] Chalcone, Flavonoid,
Chemical Class [31[8]
Polyphenol

As a chalcone, it can undergo
isomerization to form the
corresponding flavanone,

Reactivity eriodictyol. The presence of 9]
multiple hydroxyl groups
makes it susceptible to

oxidation.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of eriodictyol
chalcone.

Mass Spectrometry

Mass spectrometry data reveals the precise mass of the molecule and its fragments.

lonization Mode Precursor lon (m/z) Source
Positive [M+H]* 289.0707 [3]
Negative [M-H]~ 287.0561 [3]

UV-Vis Spectroscopy

The ultraviolet-visible spectrum of chalcones is characterized by two main absorption bands.
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Band Wavelength Range (nm) Transition
Band | 340-390 n-Tt
Band Il 220-270 TT-TT

Note: For 2'-hydroxy chalcones like eriodictyol chalcone, these bands are typically observed
between 345-435 nm and 220-280 nm, respectively.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for eriodictyol chalcone is not readily available in the provided
search results, general chemical shifts for chalcone protons and carbons are known. The
proton NMR spectrum would be expected to show signals for the aromatic protons on both
rings and the vinylic protons of the a,3-unsaturated system. The carbon-13 NMR spectrum
would show corresponding signals for the aromatic and vinylic carbons, as well as the carbonyl
carbon.

Biological Activity and Signaling Pathways

Eriodictyol and its chalcone form exhibit a range of biological activities, making them of interest
for therapeutic applications.

Antioxidant and Anti-inflammatory Properties

Eriodictyol has demonstrated potent antioxidant and anti-inflammatory effects.[11][12] These
properties are attributed to its ability to scavenge free radicals and modulate inflammatory
signaling pathways.[11] Chalcones, in general, are recognized for their antioxidant capabilities.
[13] The anti-inflammatory actions of eriodictyol may be mediated through the inhibition of the
PI3K/AKT/NFkB signaling pathway and the activation of the Nrf2/ARE pathway.[6]

Enzyme Inhibition

Eriodictyol chalcone has been shown to inhibit the activities of aromatase and 17[3-
hydroxysteroid dehydrogenase (173-HSD), enzymes involved in steroid metabolism.[8]

Signaling Pathway Diagram
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The following diagram illustrates the PISK/AKT/NFkB signaling pathway, a key target of
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eriodictyol's anti-inflammatory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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